Cas no 2680745-44-0 (benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2680745-44-0
• MF: C₁₆H₁₄F₃NO₃
• MW: 325.282474994659
• CID: 5622632
• PubChem ID: 165921785
• Update Time: 2025-08-05

benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(hydroxymethyl)-5-(trifluoromethyl)phenyl]carbamate
• 2680745-44-0
• EN300-28294590
• benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C16H14F3NO3/c17-16(18,19)13-6-12(9-21)7-14(8-13)20-15(22)23-10-11-4-2-1-3-5-11/h1-8,21H,9-10H2,(H,20,22)
• InChI Key： QYTHKQFKCYHQQQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(CO)=C1)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 325.09257779g/mol
• Monoisotopic Mass: 325.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate

Introduction to Benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2680745-44-0)

Benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate, with the chemical formula C₁₄H₁₃CF₃NO₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its benzyl moiety and a N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate backbone, which imparts unique chemical and pharmacological properties. The presence of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it a valuable candidate for drug development.

The CAS No. 2680745-44-0 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. The synthesis of Benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate involves multi-step organic reactions, including condensation and functional group transformations. The hydroxymethyl group in the structure suggests potential reactivity in biological systems, which could be exploited for therapeutic applications.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced biological activity. The trifluoromethyl substituent in Benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate contributes to its binding affinity and resistance to metabolic degradation. This property is particularly advantageous in the development of drugs that require prolonged half-life and improved bioavailability.

Current research in medicinal chemistry has highlighted the role of carbamate derivatives in modulating enzyme activity and receptor interactions. The N-3-(hydroxymethyl) part of the molecule may serve as a key pharmacophore, interacting with biological targets to elicit a desired therapeutic effect. Studies have shown that carbamate-based compounds exhibit potential in treating various diseases, including inflammatory disorders and neurological conditions.

The pharmaceutical industry has been exploring novel synthetic pathways to optimize the production of Benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate. Advanced techniques such as flow chemistry and catalytic processes have enabled more efficient and scalable synthesis, reducing costs and improving yield. These advancements are crucial for translating laboratory discoveries into commercially viable drug candidates.

Evaluation of Benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate in preclinical studies has revealed promising results regarding its pharmacokinetic profile. The compound demonstrates favorable solubility parameters, allowing for diverse formulation options. Additionally, its stability under various storage conditions makes it suitable for industrial-scale production and distribution.

The potential applications of Benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate extend beyond traditional pharmaceuticals. Researchers are investigating its utility in agrochemicals, where its structural features may contribute to the development of novel pesticides with improved efficacy and environmental safety. This interdisciplinary approach underscores the versatility of fluorinated aromatic compounds.

As our understanding of molecular interactions continues to evolve, so does the design of targeted therapies. Benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate exemplifies how structural modifications can lead to significant improvements in drug efficacy. By leveraging cutting-edge synthetic methodologies and computational modeling, scientists are paving the way for next-generation therapeutics that address unmet medical needs.

The journey from laboratory discovery to clinical application involves meticulous testing and validation. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving new drugs for market use. The rigorous evaluation process ensures that compounds like Benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate meet stringent standards before reaching patients.

In conclusion, Benzyl N-3-(hydroxymethyl)-5-(trifluoromethyl)phenylcarbamate represents a compelling example of how structural innovation can drive advancements in drug development. Its unique chemical properties make it a valuable asset in the pharmaceutical arsenal, with potential applications spanning multiple therapeutic areas. As research progresses, this compound will continue to be a focus of scientific investigation, contributing to the development of safer and more effective treatments.